Cas no 1692041-84-1 (N-(3-aminocyclopentyl)methyl-2-cyclopropylacetamide)

• Product Name: N-(3-aminocyclopentyl)methyl-2-cyclopropylacetamide
• CAS No: 1692041-84-1
• MF: C₁₁H₂₀N₂O
• MW: 196.289302825928
• MDL: MFCD31452569
• CID: 5603196
• PubChem ID: 83619287
• Update Time: 2025-05-25

N-(3-aminocyclopentyl)methyl-2-cyclopropylacetamide Chemical and Physical Properties

Names and Identifiers

• EN300-740543
• 1692041-84-1
• N-[(3-aminocyclopentyl)methyl]-2-cyclopropylacetamide
• N-(3-aminocyclopentyl)methyl-2-cyclopropylacetamide

• MDL： MFCD31452569
• Inchi： 1S/C11H20N2O/c12-10-4-3-9(5-10)7-13-11(14)6-8-1-2-8/h8-10H,1-7,12H2,(H,13,14)
• InChI Key： XUXUQKXCZMXODT-UHFFFAOYSA-N
• SMILES： O=C(CC1CC1)NCC1CCC(C1)N

Computed Properties

• Exact Mass: 196.157563266g/mol
• Monoisotopic Mass: 196.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 55.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on N-(3-aminocyclopentyl)methyl-2-cyclopropylacetamide

N-(3-Aminocyclopentyl)methyl-2-cyclopropylacetamide (CAS No. 1692041-84-1): A Comprehensive Overview

N-(3-Aminocyclopentyl)methyl-2-cyclopropylacetamide, identified by the CAS registry number 1692041-84-1, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound, characterized by its unique molecular structure, has garnered attention in recent years due to its promising properties and versatile applications. In this article, we will delve into the structural features, synthesis methods, biological activities, and potential uses of this compound, supported by the latest research findings.

The molecular structure of N-(3-Aminocyclopentyl)methyl-2-cyclopropylacetamide is a fascinating combination of functional groups and cyclic systems. The molecule consists of a cyclopentane ring substituted with an amine group at the 3-position, which is further connected to a methyl group via an amide linkage. Additionally, the compound features a cyclopropane ring attached to an acetyl group, creating a unique stereochemical environment. This combination of structural elements contributes to the compound's distinctive chemical properties and reactivity.

Recent studies have highlighted the importance of such compounds in drug discovery and development. The presence of both cyclic amine and cyclopropane moieties makes this compound an attractive candidate for exploring novel therapeutic agents. For instance, research has shown that compounds with similar structures exhibit potential anti-inflammatory and analgesic activities, making them promising leads for developing new medications.

The synthesis of N-(3-Aminocyclopentyl)methyl-2-cyclopropylacetamide involves a series of well-defined organic reactions. Starting from readily available starting materials such as cyclopentanamine and cyclopropanecarboxylic acid, the synthesis typically employs methods like amide bond formation and cyclization reactions. These steps are optimized to ensure high yields and purity, making the compound accessible for further studies.

In terms of biological activity, this compound has shown remarkable promise in preclinical studies. Researchers have reported that it exhibits potent inhibitory effects on certain enzymes associated with inflammatory pathways, suggesting its potential use in treating conditions like arthritis and other inflammatory diseases. Furthermore, its ability to modulate cellular signaling pathways makes it a valuable tool in understanding disease mechanisms at a molecular level.

Another area where this compound has gained traction is in materials science. The rigid structure imparted by the cyclopropane ring and the flexibility provided by the cyclopentane ring make it an ideal candidate for designing advanced materials with tailored mechanical properties. Recent advancements in polymer chemistry have explored incorporating such compounds into polymer networks to enhance their mechanical strength and durability.

From an environmental standpoint, understanding the degradation pathways of N-(3-Aminocyclopentyl)methyl-2-cyclopropylacetamide is crucial for assessing its ecological impact. Studies have indicated that under certain conditions, such as exposure to UV light or microbial activity, the compound undergoes gradual degradation into less complex molecules. This information is vital for ensuring sustainable practices in its production and disposal.

In conclusion, N-(3-Aminocyclopentyl)methyl-2-cyclopropylacetamide (CAS No. 1692041-84-1) stands out as a multifaceted compound with applications spanning drug discovery, materials science, and environmental chemistry. Its unique molecular architecture and versatile reactivity make it a subject of intense research interest. As ongoing studies continue to unravel its full potential, this compound is poised to play a significant role in advancing various scientific fields.